Cas no 28682-73-7 (4,5-Diaminopyridazin-3(2H)-one)

• Product Name: 4,5-Diaminopyridazin-3(2H)-one
• CAS No: 28682-73-7
• MF: C₄H₆N₄O
• MW: 126.116639614105
• MDL: MFCD19216197
• CID: 829280
• Update Time: 2025-04-19

4,5-Diaminopyridazin-3(2H)-one Chemical and Physical Properties

Names and Identifiers

• 4,5-Diaminopyridazin-3-ol
• 3(2H)-PYRIDAZINONE, 4,5-DIAMINO-
• 4,5-diamino-1H-pyridazin-6-one
• 4,5-Diamino-3-hydroxypyridazine
• 4,5-diamino-2H-pyridazin-3-one
• 4,5-Diamino-3-pyridazinon
• 4,5-Diaminopyridazin-3(2H)-one
• 4,5-diaminopyridazine-3-one
• 4,5-Diamino-pyridazon-6
• AK-80662
• ANW-68168
• CTK8C2303
• SureCN5140170
• SureCN7841596
• diaminopyridazone
• 4,5-Diamino-3-pyridazinol
• DIFNKLLRCNWYOC-UHFFFAOYSA-N
• FCH991478
• 4,5-diamino-2,3-dihydropyridazin-3-one
• ST24042576
• FT

• MDL： MFCD19216197
• Inchi： 1S/C4H6N4O/c5-2-1-7-8-4(9)3(2)6/h1H,(H2,6,7)(H3,5,8,9)
• InChI Key： DIFNKLLRCNWYOC-UHFFFAOYSA-N
• SMILES： O=C1C(=C(C=NN1)N)N

Computed Properties

• Exact Mass: 126.05428
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 205
• Topological Polar Surface Area: 93.5

Experimental Properties

• PSA: 93.5

4,5-Diaminopyridazin-3(2H)-one Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Pyridazinones